Cas no 864266-61-5 ([4-(Tetrahydropyran-4-yloxy)phenyl]methylamine)

• Product Name: [4-(Tetrahydropyran-4-yloxy)phenyl]methylamine
• CAS No: 864266-61-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 720039
• PubChem ID: 24229525
• Update Time: 2025-06-11

[4-(Tetrahydropyran-4-yloxy)phenyl]methylamine Chemical and Physical Properties

Names and Identifiers

• [4-(Tetrahydropyran-4-yloxy)phenyl]methylamine
• [4-(oxan-4-yloxy)phenyl]methanamine
• Benzenemethanamine,4-[(tetrahydro-2H-pyran-4-yl)oxy]-
• {4-[(Tetrahydro-2H-pyran-4-yl)oxy]phenyl}methylamine
• PS-3530
• (4-((Tetrahydro-2H-pyran-4-yl)oxy)phenyl)methanamine
• DTXSID20640240
• MFCD09064967
• 864266-61-5
• AKOS010540590
• SCHEMBL113742
• CS-0433390
• FT-0720288
• 1-{4-[(Oxan-4-yl)oxy]phenyl}methanamine
• [4-(tetrahydropyran-4-yloxy)phenyl]methylamine, AldrichCPR
• 4-(Tetrahydropyran-4-yloxy)-benzylamine
• 4-(tetrahydro-pyran-4-yloxy)-benzylamine
• A1-11712
• C80088
• DB-076630
• 1-[4-(OXAN-4-YLOXY)PHENYL]METHANAMINE

• Inchi： 1S/C12H17NO2/c13-9-10-1-3-11(4-2-10)15-12-5-7-14-8-6-12/h1-4,12H,5-9,13H2
• InChI Key： QPNQGXQLNABWSW-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)OC1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.108
• Melting Point: 41.5 °C
• Boiling Point: 347.9°C at 760 mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.548
• PSA: 44.48000
• LogP: 2.40340

[4-(Tetrahydropyran-4-yloxy)phenyl]methylamine Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Additional information on [4-(Tetrahydropyran-4-yloxy)phenyl]methylamine

Comprehensive Overview of [4-(Tetrahydropyran-4-yloxy)phenyl]methylamine (CAS No. 864266-61-5): Properties, Applications, and Industry Insights

The compound [4-(Tetrahydropyran-4-yloxy)phenyl]methylamine (CAS No. 864266-61-5) is a specialized organic molecule with a unique structural framework, combining a tetrahydropyran ring and a phenylmethylamine moiety. This chemical entity has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. Its tetrahydropyran-4-yloxy group enhances solubility and bioavailability, making it a valuable intermediate in drug discovery.

In recent years, the demand for heterocyclic compounds like [4-(Tetrahydropyran-4-yloxy)phenyl]methylamine has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Researchers are particularly interested in its role in designing G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors, addressing conditions such as metabolic disorders and neurodegenerative diseases. The compound’s CAS No. 864266-61-5 is frequently cited in patent literature, underscoring its industrial relevance.

From a synthetic perspective, [4-(Tetrahydropyran-4-yloxy)phenyl]methylamine is synthesized via nucleophilic substitution or reductive amination, with yields optimized through green chemistry protocols. Its logP value and hydrogen-bonding capacity align with Lipinski’s Rule of Five, making it a promising candidate for oral drug formulations. Analytical techniques like HPLC and NMR are employed to ensure purity, a critical factor given its use in high-throughput screening.

Beyond pharmaceuticals, this compound’s tetrahydropyran scaffold is explored in material science for designing polymeric coatings and liquid crystals. Its thermal stability and compatibility with UV-curable resins have sparked interest in 3D printing applications. Additionally, the agrochemical sector leverages its derivatization potential for crop protection agents, aligning with the global push for sustainable pest management.

Environmental and regulatory considerations are paramount. While CAS No. 864266-61-5 is not classified as hazardous, its handling requires adherence to REACH and GMP standards. The compound’s biodegradability profile is under study, reflecting the industry’s focus on eco-friendly synthesis. Suppliers often highlight its low cytotoxicity in technical datasheets, appealing to biotech startups and academic labs.

Market trends indicate a steady CAGR for [4-(Tetrahydropyran-4-yloxy)phenyl]methylamine, fueled by R&D investments in personalized medicine and smart materials. Key players are expanding production capacities, with regional hubs emerging in Asia-Pacific and North America. For purchasers, factors like batch-to-batch consistency and scalability dominate procurement criteria, as highlighted in B2B chemical platforms.

In conclusion, [4-(Tetrahydropyran-4-yloxy)phenyl]methylamine (CAS No. 864266-61-5) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug development to advanced materials—position it as a cornerstone of 21st-century industrial science. As research uncovers new derivatives, its commercial and scientific footprint is poised to expand further.